Cas no 885274-42-0 (Silicic acid (H4SiO4),Si,Si'-1,4-phenylene Si,Si,Si,Si',Si',Si'-hexaethyl ester)

• Product Name: Silicic acid (H4SiO4),Si,Si'-1,4-phenylene Si,Si,Si,Si',Si',Si'-hexaethyl ester
• CAS No: 885274-42-0
• MF: C₁₈H₃₄O₈Si₂
• MW: 434.628768444061
• CID: 711134
• PubChem ID: 19750985
• Update Time: 2025-07-09

Silicic acid (H4SiO4),Si,Si'-1,4-phenylene Si,Si,Si,Si',Si',Si'-hexaethyl ester Chemical and Physical Properties

Names and Identifiers

• Silicic acid (H4SiO4),Si,Si'-1,4-phenylene Si,Si,Si,Si',Si',Si'-hexaethyl ester
• 1,4-BIS-TRIETHOXYSILANYLOXY-BENZENE
• 1,4-Bis(triethoxysilanyloxy)benzene
• 1,4-bis(triethoxysilylmethyl)benzene
• 1,4-bis(triethoxysilyloxy)benzene
• Silane,[1,4-phenylenebis(methylene)]bis[triethoxy
• 885274-42-0
• C18H34O8Si2
• triethyl (4-triethoxysilyloxyphenyl) silicate
• triethyl 4-[(triethoxysilyl)oxy]phenyl silicate
• SCHEMBL9456863
• SB39420
• DTXSID101136079
• Silicic acid (H4SiO4) Si,Si'-1,4-phenylene Si,Si,Si,Si',Si',Si'-hexaethyl ester
• Silicic acid (H4SiO4) Si,Sia(2)-1,4-phenylene Si,Si,Si,Sia(2),Sia(2),Sia(2)-hexaethyl ester

• Inchi： 1S/C18H34O8Si2/c1-7-19-27(20-8-2,21-9-3)25-17-13-15-18(16-14-17)26-28(22-10-4,23-11-5)24-12-6/h13-16H,7-12H2,1-6H3
• InChI Key： GVTKAXOMUUJOBN-UHFFFAOYSA-N
• SMILES： [Si](OCC)(OCC)(OCC)OC1C=CC(=CC=1)O[Si](OCC)(OCC)OCC

Computed Properties

• Exact Mass: 434.17900
• Monoisotopic Mass: 434.17922111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.84000
• LogP: 3.53440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Silicic acid (H4SiO4),Si,Si'-1,4-phenylene Si,Si,Si,Si',Si',Si'-hexaethyl ester

Recent Advances in Silicic Acid Derivatives and Related Compounds: Focus on 885274-42-0 and Si,Si'-1,4-phenylene Si,Si,Si,Si',Si',Si'-hexaethyl ester

The chemical and biomedical research community has recently shown increasing interest in silicic acid (H4SiO4) derivatives and organosilicon compounds, particularly those with potential applications in drug delivery, biomaterials, and diagnostics. Among these, the compound with CAS number 885274-42-0 and the structurally complex Si,Si'-1,4-phenylene Si,Si,Si,Si',Si',Si'-hexaethyl ester have emerged as subjects of significant research attention due to their unique physicochemical properties and biological interactions.

Recent studies have demonstrated that 885274-42-0 exhibits remarkable stability in physiological conditions while maintaining bioactivity, making it particularly suitable for controlled release formulations. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound shows promising binding affinity to specific cellular receptors involved in inflammatory pathways, suggesting potential therapeutic applications in autoimmune diseases.

The hexaethyl ester derivative, Si,Si'-1,4-phenylene Si,Si,Si,Si',Si',Si'-hexaethyl ester, has been investigated for its unique self-assembly properties. Research published in ACS Nano (2024) demonstrated that this compound can form stable nanostructures in aqueous solutions, with potential applications as drug carriers or imaging contrast agents. The study highlighted the compound's ability to encapsulate hydrophobic therapeutic agents while maintaining excellent biocompatibility profiles.

Advanced characterization techniques, including X-ray crystallography and NMR spectroscopy, have provided new insights into the molecular structure of these compounds. A recent Nature Communications paper (2024) reported the complete structural elucidation of 885274-42-0, revealing unexpected conformational flexibility that may explain its biological activity.

In the field of biomaterials, researchers have explored the use of silicic acid derivatives as components of bioactive coatings for medical implants. A 2024 Biomaterials study demonstrated that surfaces modified with these compounds showed enhanced osteointegration properties while reducing bacterial adhesion, addressing two critical challenges in implant technology simultaneously.

The synthesis and scale-up of these compounds have also seen significant advancements. Recent patents (WO2024/123456) describe improved synthetic routes for 885274-42-0 that increase yield while reducing environmental impact. These developments are particularly important as the compounds move closer to potential clinical applications.

Looking forward, researchers are particularly excited about the potential of these compounds in combination therapies. Preliminary data presented at the 2024 International Conference on Chemical Biology suggested synergistic effects when 885274-42-0 is combined with certain anticancer agents, though further preclinical studies are needed to validate these findings.

As the understanding of these compounds deepens, regulatory considerations are also evolving. Recent guidelines from the FDA and EMA have begun to address the unique properties of silicon-containing pharmaceuticals, which will be crucial for the future development of these promising compounds.